Cas no 1903584-80-4 (1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane)

• Product Name: 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane
• CAS No: 1903584-80-4
• MF: C₂₀H₂₆N₄O₄S
• MW: 418.509843349457
• CID: 5777008
• PubChem ID: 92113609
• Update Time: 2025-07-16

1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• [4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepan-1-yl]-(4-phenyloxan-4-yl)methanone
• AKOS025375157
• 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane
• F6512-6532
• 1903584-80-4

• Inchi： 1S/C20H26N4O4S/c25-19(20(7-13-28-14-8-20)17-5-2-1-3-6-17)23-9-4-10-24(12-11-23)29(26,27)18-15-21-16-22-18/h1-3,5-6,15-16H,4,7-14H2,(H,21,22)
• InChI Key： XJMDGBWWOCUYBD-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCCN(CC1)C(C1(C2C=CC=CC=2)CCOCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 418.16747650g/mol
• Monoisotopic Mass: 418.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane

Research Briefing on 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane (CAS: 1903584-80-4)

In recent years, the compound 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane (CAS: 1903584-80-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's imidazole and diazepane moieties contribute to its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways. The research highlighted the compound's ability to bind with high affinity to the target enzymes, thereby reducing cytokine production in vitro and in vivo. These findings suggest potential applications in treating autoimmune diseases and chronic inflammatory conditions.

The synthesis and optimization of 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane have also been a focus of recent research. A team at the University of Cambridge developed an improved synthetic route that enhances yield and purity while reducing production costs. This advancement, detailed in a 2024 Nature Communications article, could facilitate larger-scale production for preclinical and clinical studies. The new synthetic approach utilizes a novel catalytic system that minimizes side reactions and improves stereochemical control.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. Researchers have identified that the sulfonyl group plays a crucial role in target binding, while modifications to the phenyloxane moiety can significantly alter selectivity profiles. These findings, published in Bioorganic & Medicinal Chemistry Letters, have guided the development of second-generation analogs with improved pharmacokinetic properties.

In terms of therapeutic potential, preliminary animal studies have shown promising results. A recent investigation in rodent models of neurodegeneration demonstrated that the compound could cross the blood-brain barrier and exhibit neuroprotective effects. These observations, coupled with favorable toxicity profiles in acute and subacute studies, position this molecule as a potential candidate for central nervous system disorders.

Looking forward, several pharmaceutical companies have included derivatives of 1-(1H-imidazole-4-sulfonyl)-4-(4-phenyloxane-4-carbonyl)-1,4-diazepane in their development pipelines. Current research efforts are focused on optimizing formulation strategies to improve bioavailability and conducting comprehensive safety assessments. The compound's unique chemical structure and demonstrated biological activities make it a compelling subject for continued investigation in drug discovery programs.